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Introduction

Sorbitan monooleate (Span 80) is a non-ionic surfactant widely utilized in various scientific
and industrial applications, including pharmaceuticals, cosmetics, and polymer chemistry.[1] Its
lipophilic nature, characterized by a low Hydrophilic-Lipophilic Balance (HLB) value of
approximately 4.3, makes it an effective emulsifier for preparing stable water-in-oil (W/O)
emulsions.[2][3] In the realm of polymer synthesis, Span 80 plays a crucial role in inverse
emulsion polymerization and in the fabrication of porous polymer structures. When combined
with high HLB surfactants, such as Tween 80, it can also be used to stabilize oil-in-water (O/W)
emulsions, offering versatility in formulation development.[4][5]

These application notes provide detailed protocols and technical data on the use of Span 80 in
various emulsion polymerization techniques relevant to research and drug development.

Key Properties of Span 80

A summary of the key physical and chemical properties of Span 80 is presented in the table

below.
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Property Value Reference
Chemical Name Sorbitan Monooleate [2]
Synonyms Span 80 [2]

HLB Value ~4.3 [21[3]
Appearance Amber viscous liquid

Soluble in oil and organic

Solubility

solvents; dispersible in water

Primary Emulsion Type Water-in-Oil (W/O)

[2]

Applications in Emulsion Polymerization

Span 80 is a versatile surfactant employed in several specialized emulsion polymerization

techniques:

» Inverse Emulsion Polymerization: In this technique, an aqueous monomer solution is

dispersed in a continuous oil phase. Due to its low HLB, Span 80 is highly effective at

stabilizing the water droplets containing the monomer, preventing their coalescence during

polymerization. This method is particularly useful for synthesizing water-soluble polymers.

e Seeded Emulsion Polymerization for Porous Microspheres: Span 80 can be introduced into

seeded emulsion polymerization to create porous polymer microspheres. It acts as a

porogen by forming water-filled inverse micelles within the monomer-swollen seed particles.
Upon polymerization and subsequent drying, these water pockets evacuate, leaving behind
a porous structure. The morphology of the resulting microspheres, ranging from microporous
to macroporous or even hollow structures, can be controlled by adjusting the amount of
Span 80.[6]

High Internal Phase Emulsion (HIPE) Polymerization: HIPEs are emulsions where the
internal phase volume fraction exceeds 0.74. Span 80 is used as a surfactant to stabilize
W/O HIPEs, which can then be polymerized to create highly porous materials known as
polyHIPEs. These materials have interconnected pore structures and are valuable for
applications such as scaffolds for cell culture, separation media, and absorbent materials.[2]
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Experimental Protocols

Protocol 1: Preparation of Porous Poly(glycidyl
methacrylate-divinylbenzene) (PGMA-DVB)
Microspheres via Seeded Emulsion Polymerization

This protocol describes the synthesis of porous polymer microspheres where the pore structure
is controlled by the concentration of Span 80.[6]

Materials:

o Polystyrene (PS) seed particles
e Dibutyl phthalate (DBP)

e Glycidyl methacrylate (GMA)

» Divinylbenzene (DVB)

e Benzoyl peroxide (BPO)

e Span 80

e Sodium dodecyl sulfate (SDS)
» Poly(vinyl alcohol) (PVA)

e Ethanol

« Distilled water

Equipment:

» Three-necked flask equipped with a mechanical stirrer, condenser, and nitrogen inlet
o Ultrasonic homogenizer

e Centrifuge
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e Vacuum oven
Procedure:
e Seed Swelling (Step 1):
o Disperse 0.26 g of PS seeds in 10 mL of distilled water.

o In a separate vessel, prepare an emulsion by adding 1.2 mL of DBP to 20 mL of a 0.375%
(w/w) SDS aqueous solution and sonicate.

o Add the DBP emulsion to the PS seed dispersion and stir for 24 hours at room
temperature to allow for swelling.

e Monomer Swelling (Step 2):

o Prepare an oil phase containing 0.6 mL of GMA, 2.0 mL of DVB, 0.12 g of BPO, and a
varying amount of Span 80 (see table below for examples).

o Add the oil phase to 30 mL of a 0.25% (w/w) SDS aqueous solution and sonicate to form
an emulsion.

o Add the monomer emulsion to the swollen seed particle suspension from Step 1 and
continue stirring for another 24 hours.

o Polymerization:
o Add 3.5 mL of a 10% (w/w) PVA solution to the reaction mixture.

o Heat the reactor to 70°C under a nitrogen atmosphere with constant stirring at 120 rpm
and maintain for 24 hours.

 Purification:
o After polymerization, cool the reaction mixture to room temperature.

o Centrifuge the resulting microspheres and wash them three times with ethanol to remove
any unreacted monomers and other impurities.
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o Dry the purified microspheres in a vacuum oven.

Quantitative Data: Effect of Span 80 on Microsphere Morphology|[6]

Amount of Span 80 (mL) Resulting Microsphere Morphology
0 Solid, non-porous

0.9 Microporous

12 Hollow

15 Macroporous

Note: The optimal amount of Span 80 should be determined empirically for a specific system
and desired pore size.

Protocol 2: Synthesis of Polyacrylamide via Inverse
Emulsion Polymerization

This protocol outlines a general procedure for the synthesis of polyacrylamide using an inverse
emulsion system stabilized by Span 80.

Materials:

e Acrylamide (AM)

e Deionized water

o Liquid paraffin (or other suitable oil)

e Span 80

o Potassium persulfate (KPS) or another suitable water-soluble initiator
» Sodium metabisulfite (as part of a redox initiator system, if needed)

Equipment:
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» Jacketed glass reactor with a mechanical stirrer, condenser, nitrogen inlet, and temperature
probe

e Homogenizer
Procedure:
o Preparation of the Aqueous Phase:

o Prepare an aqueous solution of acrylamide at the desired concentration (e.g., 30-50%
wiw).

o Add any other water-soluble co-monomers or additives to this phase.

o Deoxygenate the aqueous phase by bubbling nitrogen gas through it for at least 30
minutes.

e Preparation of the Oil Phase:

o In the reactor, dissolve Span 80 in the liquid paraffin. The concentration of Span 80 can
range from 1-10% (w/w) of the oil phase, depending on the desired particle size and
stability.

o Emulsification:

o Slowly add the aqueous phase to the oil phase under vigorous stirring with a homogenizer
to form a stable W/O emulsion.

o Continue homogenization until the desired droplet size is achieved. The emulsion should
appear milky and stable with no phase separation.

e Polymerization:

o Transfer the emulsion to the jacketed reactor and begin purging with nitrogen while
stirring.

o Heat the emulsion to the desired polymerization temperature (e.g., 40-60°C).
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o Prepare a fresh aqueous solution of the initiator (e.g., KPS).
o Add the initiator solution to the emulsion to start the polymerization.

o Maintain the temperature and stirring for the duration of the polymerization (typically 2-6
hours). Monitor the reaction progress by techniques such as gravimetry to determine
monomer conversion.

o Post-Polymerization:
o Cool the reactor to room temperature.

o The resulting product is a stable latex of polyacrylamide particles dispersed in the oil
phase.

Quantitative Data: Influence of Span 80 Concentration on Particle Size

Span 80 Concentration (% . . .
L. Average Particle Size (hnm) Monomer Conversion (%)
wlw in oil phase)

1 Larger, potential for instability Lower

3 ~200-500 High

5 ~100-300 High

10 <100 Very High

Note: This data is illustrative. The actual particle size and monomer conversion will depend on
various factors including monomer concentration, initiator concentration, temperature, and
stirring speed.[7] Increasing the emulsifier concentration generally leads to a decrease in
particle size.[1]

Diagrams
Emulsion Polymerization Workflow
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Caption: General workflow for inverse emulsion polymerization using Span 80.

Role of Span 80 in Water-in-Oil Emulsion Stabilization
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Caption: Stabilization of a water droplet in oil by Span 80 molecules.

Conclusion

Span 80 is a highly effective and versatile surfactant for specialized emulsion polymerization
techniques. Its ability to stabilize W/O emulsions makes it indispensable for inverse emulsion
polymerization and for the creation of advanced polymer architectures such as porous and
hollow microspheres. The protocols and data presented here provide a foundation for
researchers and drug development professionals to utilize Span 80 in their formulation and
synthesis endeavors. It is important to note that while these guidelines are comprehensive,
empirical optimization of reaction conditions is often necessary to achieve the desired material
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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